Cas no 1806736-09-3 (3-Iodo-5-methyl-4-(trifluoromethoxy)pyridine-2-carbonyl chloride)

• Product Name: 3-Iodo-5-methyl-4-(trifluoromethoxy)pyridine-2-carbonyl chloride
• CAS No: 1806736-09-3
• MF: C₈H₄ClF₃INO₂
• MW: 365.47554397583
• CID: 4836202
• Update Time: 2025-05-19

3-Iodo-5-methyl-4-(trifluoromethoxy)pyridine-2-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-Iodo-5-methyl-4-(trifluoromethoxy)pyridine-2-carbonyl chloride

• Inchi： 1S/C8H4ClF3INO2/c1-3-2-14-5(7(9)15)4(13)6(3)16-8(10,11)12/h2H,1H3
• InChI Key： JKGJNJGIBQXCNX-UHFFFAOYSA-N
• SMILES： IC1C(C(=O)Cl)=NC=C(C)C=1OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 277
• XLogP3: 3.9
• Topological Polar Surface Area: 39.2

Additional information on 3-Iodo-5-methyl-4-(trifluoromethoxy)pyridine-2-carbonyl chloride

Professional Introduction to 3-Iodo-5-methyl-4-(trifluoromethoxy)pyridine-2-carbonyl chloride (CAS No. 1806736-09-3)

3-Iodo-5-methyl-4-(trifluoromethoxy)pyridine-2-carbonyl chloride, with the CAS number 1806736-09-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine derivatives family, a class of heterocyclic compounds known for their broad range of biological activities and applications in drug development. The unique structural features of this molecule, including the presence of an iodo substituent, a methyl group, and a trifluoromethoxy group, along with the carbonyl chloride functionality, make it a versatile intermediate in synthetic chemistry and a valuable building block for the synthesis of more complex molecules.

The carbonyl chloride moiety in this compound is particularly noteworthy due to its reactivity and utility in forming amide and ester bonds through nucleophilic addition reactions. This reactivity is harnessed in various synthetic protocols, enabling the efficient construction of carbon-nitrogen and carbon-oxygen bonds, which are fundamental to many biologically active molecules. The iodo substituent, on the other hand, provides a handle for further functionalization via cross-coupling reactions such as Suzuki-Miyaura, Stille, or Sonogashira couplings. These reactions are pivotal in modern drug discovery, allowing for the introduction of diverse aryl or vinyl groups into the molecular framework.

The trifluoromethoxy group is another key feature that contributes to the compound's appeal in medicinal chemistry. Fluoro-substituted compounds are prevalent in pharmaceuticals due to their ability to modulate metabolic stability, lipophilicity, and binding affinity at biological targets. The electron-withdrawing nature of fluorine atoms can enhance the potency and selectivity of drug candidates by influencing their interactions with enzymes and receptors. In particular, trifluoromethoxy groups have been shown to improve pharmacokinetic properties, such as bioavailability and duration of action, making them a preferred choice in drug design.

The 5-methyl group on the pyridine ring adds another layer of complexity to this molecule. Methyl groups can influence electronic properties, steric hindrance, and solubility characteristics of a compound. In some cases, they can serve as anchors for further derivatization or play a role in modulating interactions with biological targets. The combination of these substituents—iodo, methyl, trifluoromethoxy, and carbonyl chloride—makes 3-Iodo-5-methyl-4-(trifluoromethoxy)pyridine-2-carbonyl chloride a multifaceted tool for synthetic chemists.

In recent years, there has been growing interest in developing novel therapeutic agents targeting specific diseases. Pyridine derivatives have been extensively explored due to their diverse biological activities. For instance, studies have demonstrated the potential of pyridine-based compounds as kinase inhibitors, antiviral agents, and anti-inflammatory drugs. The structural motifs present in 3-Iodo-5-methyl-4-(trifluoromethoxy)pyridine-2-carbonyl chloride align well with these therapeutic areas.

One notable application of this compound is in the synthesis of kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways and are often implicated in various diseases, including cancer. Inhibiting specific kinases can disrupt aberrant signaling networks and restore normal cellular function. The carbonyl chloride functionality allows for facile coupling with amines to generate amides, which can be further modified to create kinase inhibitors with high affinity and selectivity. Additionally, the iodo substituent can be used for cross-coupling reactions to introduce aryl groups that are known to enhance binding interactions with kinase active sites.

Another area where this compound has shown promise is in antiviral research. Viruses rely on host cellular machinery for replication and survival. Targeting viral enzymes or proteins with small molecules can inhibit viral replication and provide therapeutic benefits. Pyridine derivatives have been reported to interfere with viral protease activity or inhibit viral polymerases. The combination of electronic effects from fluorine atoms and other substituents in 3-Iodo-5-methyl-4-(trifluoromethoxy)pyridine-2-carbonyl chloride could be exploited to design inhibitors that disrupt viral life cycles.

Furthermore, anti-inflammatory agents derived from pyridine scaffolds have been extensively studied due to their ability to modulate inflammatory pathways. Inflammatory responses are double-edged swords; while they are essential for defending against pathogens, excessive or chronic inflammation can lead to various diseases such as arthritis or autoimmune disorders. Small molecules that selectively inhibit inflammatory mediators without compromising host defense mechanisms are highly sought after.

The versatility of 3-Iodo-5-methyl-4-(trifluoromethoxy)pyridine-2-carbonyl chloride extends beyond its applications in drug discovery. It serves as an important intermediate in materials science and agrochemical research. For example, pyridine derivatives have been used to synthesize metalorganic frameworks (MOFs), which are porous materials with applications ranging from gas storage to catalysis. The unique structural features of this compound could be leveraged to design MOFs with tailored properties.

In agrochemicals, pyridine-based compounds play a crucial role as herbicides, fungicides, and insecticides. Their ability to interact with biological targets in pests while maintaining low toxicity to crops makes them valuable tools in modern agriculture. The synthetic utility of 3-Iodo-5-methyl-4-(trifluoromethoxy)pyridine-2-carbonyl chloride allows chemists to explore new chemical entities that could address emerging challenges such as pest resistance or environmental sustainability.

The growing emphasis on sustainable chemistry has also influenced the use of this compound. Green chemistry principles advocate for the development of synthetic methods that minimize waste generation and hazardous exposures while maximizing efficiency and selectivity. The reactivity profile of 3-Iodo-5-methyl-4-(trifluoromethoxy)pyridine-2-carbonyl chloride, particularly its ability to participate in high-yielding cross-coupling reactions under mild conditions using palladium catalysts, aligns well with these principles.

Recent advances in flow chemistry have further expanded the utility of this intermediate by enabling continuous synthesis under controlled conditions. Flow systems offer advantages such as improved reproducibility、scalability，and safety compared to traditional batch processing methods。The modular nature of flow reactors allows for easy adaptation between different reaction steps，making it possible to streamline synthetic routes involving 3-Iodo-5-methyl-4-(trifluoromethoxy)pyridine-2-carbonyl chloride。

In conclusion，3-Iodo-5-methyl -4-(trifluoromethoxy)pyridine -2-carbonyl chloride (CAS No 1806736 -09 - 3) is a versatile и высокоактивный intermediate that finds extensive applications across multiple domains including pharmaceuticals，materials science，and agrochemicals。 Its unique structural features enable diverse synthetic transformations，making it an indispensable tool for chemists engaged در drug discovery и molecular construction。 As research continues to uncover new therapeutic targets и sustainable methodologies，the importance của this compound is likely to grow further，providing innovative solutions і advancing scientific progress。